Cas no 36273-11-7 (4-Aza-1-azoniabicyclo[2.2.2]octane, 1-(chloromethyl)-, chloride)

• Product Name: 4-Aza-1-azoniabicyclo[2.2.2]octane, 1-(chloromethyl)-, chloride
• CAS No: 36273-11-7
• MF: C₇H₁₄Cl₂N₂
• MW: 197.105459690094
• MDL: MFCD20623369
• CID: 322172
• PubChem ID: 10997944
• Update Time: 2025-10-19

4-Aza-1-azoniabicyclo[2.2.2]octane, 1-(chloromethyl)-, chloride Chemical and Physical Properties

Names and Identifiers

• 4-Aza-1-azoniabicyclo[2.2.2]octane,1-(chloromethyl)-, chloride (1:1)
• 1-(Chloromethyl)-1,4-diazabicyclo[2.2.2]octan-1-ium chloride
• 1-(CHLOROMETHYL)-4-AZA-1-AZONIABICYCLO[2.2.2]OCTANECHLORIDE
• 4-(chloromethyl)-1-aza-4-azoniabicyclo[2.2.2]octane,chloride
• 4-aza-1-a<wbr>
• LogP
• 1-(Chloromethyl)-4-aza-1-azoniabicyclo[2.2.2]octane chloride
• 1-(chloromethyl)-4-aza-1-azonia bicyclo[2.2.2]octane chloride
• 4-Aza-1-azoniabicyclo[2.2.2]octane, 1-(chloromethyl)-, chloride
• 4-Aza-1-azoniabicyclo(2.2.2)octane, 1-(chloromethyl)-, chloride
• 4-Aza-1-azoniabicyclo(2.2.2)octane, 1-(chloromethyl)-, chloride (1:1)
• 4-Aza-1-azoniabicyclo[2.2.2]octane, 1-(chloromethyl)-, chloride (1:1)
• RKVXEZAWSNSRPA-UHFFFAOYSA-M
• TRA0028384
• FCH1202
• DTXSID6067963
• CS-0043166
• A913766
• 36273-11-7
• 1-(CHLOROMETHYL)-1,4-DIAZABICYCLO[2.2.2]OCTAN-1-IUMCHLORIDE
• MFCD20623369
• DS-19351
• AKOS024257963
• C7H14Cl2N2
• 1-Chloromethyl-4-aza-1-azoniabicylo[2.2.2]octane chloride
• 1-(chloromethyl)-4-aza-1-azoniabicyclo[2.2.2]octane;chloride
• A1-01954
• 1-chloromethyl-4-aza-1-azoniabicyclo[2,2,2]-octane chloride
• SCHEMBL6184073
• DTXCID5039149
• A11304
• DB-161677

• MDL： MFCD20623369
• Inchi： 1S/C7H14ClN2.ClH/c8-7-10-4-1-9(2-5-10)3-6-10;/h1-7H2;1H/q+1;/p-1
• InChI Key： RKVXEZAWSNSRPA-UHFFFAOYSA-M
• SMILES： ClC[N+]12CCN(CC1)CC2.[Cl-]

Computed Properties

• Exact Mass: 181.944
• Monoisotopic Mass: 449.240232
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2

Experimental Properties

• PSA: 3.24

4-Aza-1-azoniabicyclo[2.2.2]octane, 1-(chloromethyl)-, chloride Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 4-Aza-1-azoniabicyclo[2.2.2]octane, 1-(chloromethyl)-, chloride

Recent Advances in the Study of 4-Aza-1-azoniabicyclo[2.2.2]octane, 1-(chloromethyl)-, chloride (CAS: 36273-11-7)

The compound 4-Aza-1-azoniabicyclo[2.2.2]octane, 1-(chloromethyl)-, chloride (CAS: 36273-11-7) has garnered significant attention in recent years due to its unique chemical properties and potential applications in the pharmaceutical and chemical industries. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, characterization, and biological activities.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of quaternary ammonium compounds, which are widely used in antimicrobial agents, phase-transfer catalysts, and surfactants. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of novel antibacterial agents, showing promising activity against multidrug-resistant bacterial strains.

In terms of chemical synthesis, researchers have developed more efficient and environmentally friendly methods for producing 4-Aza-1-azoniabicyclo[2.2.2]octane, 1-(chloromethyl)-, chloride. A recent paper in Organic Process Research & Development (2024) described a solvent-free synthesis approach that reduces waste and improves yield compared to traditional methods. This advancement is particularly relevant given the growing emphasis on green chemistry in pharmaceutical manufacturing.

The compound's mechanism of action has also been the subject of recent investigations. Structural analysis using X-ray crystallography and NMR spectroscopy has provided new insights into its molecular interactions, particularly its ability to disrupt bacterial cell membranes. These findings, published in Bioorganic Chemistry (2023), suggest potential applications in developing new classes of antimicrobial agents with reduced resistance development.

From a pharmaceutical perspective, researchers are exploring the compound's potential in drug delivery systems. Its quaternary ammonium structure makes it an interesting candidate for improving the solubility and bioavailability of poorly water-soluble drugs. Preliminary studies reported in the International Journal of Pharmaceutics (2024) indicate promising results in enhancing the delivery of anticancer compounds.

Safety and toxicological assessments of 4-Aza-1-azoniabicyclo[2.2.2]octane, 1-(chloromethyl)-, chloride have also progressed. Recent toxicology studies published in Regulatory Toxicology and Pharmacology (2023) have established preliminary safety profiles, though further research is needed to fully understand its long-term effects and environmental impact.

Looking forward, researchers anticipate expanding the applications of this compound beyond its current uses. Ongoing studies are investigating its potential in materials science, particularly in the development of novel ionic liquids and conductive polymers. The versatility of this compound suggests it will remain an important focus of chemical and pharmaceutical research in the coming years.